ethyl 1-[2-(2-chlorophenoxy)propanoyl]-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[2-(2-chlorophenoxy)propanoyl]piperidine-4-carboxylate
• InChI: InChI=1S/C17H22ClNO4/c1-3-22-17(21)13-8-10-19(11-9-13)16(20)12(2)23-15-7-5-4-6-14(15)18/h4-7,12-13H,3,8-11H2,1-2H3
• InChI Key: VJAAVFJQRAFEOM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C(=O)C(C)OC2=CC=CC=C2Cl
• Molecular Formula: C17H22ClNO4
• Molecular Weight: 339.8 g/mol

Description

Ethyl 1-[2-(2-chlorophenoxy)propanoyl]-4-piperidinecarboxylate is a useful research compound. Its molecular formula is C17H22ClNO4 and its molecular weight is 339.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 339.1237359 g/mol and the complexity rating of the compound is 409. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Synthesis of Novel Compounds : This compound is used in the synthesis of new polyfunctional pyrazolyl-substituted and pyrazolofused pyridines, which are important in heterocyclic chemistry. This process involves cascades of reactions forming novel pyridines, with applications in various fields including drug discovery (Latif, Rady, & Döupp, 2003).

• Cytotoxic and Anticancer Agents : Derivatives of ethyl 1-[2-(2-chlorophenoxy)propanoyl]-4-piperidinecarboxylate have been studied for their potential as cytotoxic and anticancer agents. These compounds have shown significant cytotoxicity towards various cancer cells and may represent a novel class of anticancer drugs (Dimmock, Vashishtha, Quail, et al., 1998).

• Advanced Pharmaceutical Intermediates : The compound has been used in the synthesis of intermediates like (2,4-difluorophenyl)(piperidin-4-yl)methanone hydrochloride. Such intermediates are crucial in the development of new pharmaceutical products and have potential applications in drug synthesis (Zheng, 2010).

• Development of New Reactions : It's used in developing new annulation reactions, like the phosphine-catalyzed [4 + 2] annulation, to synthesize highly functionalized tetrahydropyridines. These reactions are important in organic synthesis, leading to the creation of novel compounds with potential applications in various chemical industries (Zhu, Lan, & Kwon, 2003).

• Role in Drug Activation : Research has also been conducted on its role in the activation of certain prodrugs, like CPT-11, by human liver carboxylesterase enzymes. Understanding these mechanisms is crucial for developing more effective drug therapies (Humerickhouse, Lohrbach, Li, et al., 2000).

• Synthesis of Potential Anticancer Agents : It has been used in the synthesis of piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids, evaluated as anticancer agents. Such compounds offer new avenues in cancer treatment and drug development (Rehman, Ahtzaz, Abbasi, et al., 2018).